Cas no 1869089-57-5 (Carbamic acid, N-[1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester
• CAS No: 1869089-57-5
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 5240554
• Update Time: 2026-03-08

Carbamic acid, N-[1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester
• tert-Butyl (1-amino-1-oxobutan-2-yl)carbamate

• Inchi： 1S/C9H18N2O3/c1-5-6(7(10)12)11-8(13)14-9(2,3)4/h6H,5H2,1-4H3,(H2,10,12)(H,11,13)
• InChI Key： BOUJRTUVSGNZPU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C(N)=O)CC

Additional information on Carbamic acid, N-[1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester (CAS No. 1869089-57-5): A Comprehensive Overview

Carbamic acid, N-[1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester, identified by its CAS number 1869089-57-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of derivatives known for their versatile applications in drug development and synthetic chemistry. The unique structure of this molecule, featuring a N-[1-(aminocarbonyl)propyl] moiety and a 1,1-dimethylethyl ester group, makes it a valuable intermediate in the synthesis of more complex molecules.

The< strong>1,1-dimethylethyl ester group provides stability to the molecule while allowing for further functionalization, making it a preferred choice in multi-step synthetic pathways. This ester functionality is particularly useful in the pharmaceutical industry, where it serves as a precursor for the development of novel therapeutic agents. The< strong>N-[1-(aminocarbonyl)propyl] part of the molecule contributes to its reactivity and ability to participate in various chemical transformations, enhancing its utility in synthetic organic chemistry.

In recent years, there has been a surge in research focusing on the development of new methodologies for constructing complex molecular architectures. Carbamic acid derivatives have been extensively studied due to their role as key intermediates in the synthesis of biologically active compounds. The compound Carbamic acid, N-[1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester has been employed in several innovative synthetic strategies that have led to significant advancements in drug discovery.

One of the most notable applications of this compound is in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes and are often targeted by therapeutic agents. The< strong>N-[1-(aminocarbonyl)propyl] moiety allows for selective binding to protease active sites, making it an ideal candidate for designing potent inhibitors. Recent studies have demonstrated the efficacy of this compound in inhibiting specific proteases associated with viral infections and inflammatory diseases.

The< strong>1,1-dimethylethyl ester group not only enhances the stability of the molecule but also provides a site for further chemical modification. This flexibility has enabled researchers to develop libraries of derivatives with tailored properties for specific applications. For instance, modifications at the ester group have been used to optimize solubility and bioavailability, which are critical factors in drug formulation.

The pharmaceutical industry has also explored the use of Carbamic acid, N-[1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester (CAS No. 1869089-57-5) in the development of kinase inhibitors. Kinases are enzymes involved in cell signaling pathways and are frequently implicated in cancer and other diseases. By targeting specific kinases with high selectivity, researchers can develop treatments that modulate these pathways effectively. The unique structural features of this compound have made it a valuable tool in designing kinase inhibitors with improved potency and reduced side effects.

In addition to its pharmaceutical applications, this compound has found utility in materials science and agrochemical research. Its ability to undergo various chemical transformations makes it a versatile building block for synthesizing more complex molecules with specialized properties. For example, researchers have utilized derivatives of Carbamic acid, N-[1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester (CAS No. 1869089-57-5) to develop novel polymers with enhanced mechanical strength and thermal stability.

The agrochemical sector has also benefited from the use of this compound as an intermediate in synthesizing pesticides and herbicides. These derivatives exhibit high efficacy against pests while maintaining low environmental impact. The< strong>N-[1-(aminocarbonyl)propyl] moiety plays a crucial role in ensuring target specificity by interacting with biological receptors on pests.

The synthesis of Carbamic acid, N-[1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester (CAS No. 1869089-57-5) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods ensure that the final product meets stringent quality standards required for pharmaceutical applications.

Ongoing research continues to uncover new applications and synthetic strategies for this compound. Innovations in computational chemistry and artificial intelligence are being leveraged to predict novel derivatives with enhanced properties. These advancements hold promise for future developments in drug discovery and material science.

In conclusion,< strong>Carbamic acid, N-[1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester (CAS No. 1869089-57-5) is a multifaceted compound with significant potential across various industries. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, materials science, and agrochemical research. As research progresses，the applications of this compound are expected to expand，driving further innovation and discovery.